Cas no 2229484-10-8 (3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid)

3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid is a brominated aromatic compound featuring a hydroxypropanoic acid moiety, making it a versatile intermediate in organic synthesis. Its structural characteristics, including the bromo and methyl substituents on the phenyl ring, enhance its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular frameworks. The presence of both hydroxyl and carboxylic acid functional groups allows for further derivatization, enabling applications in pharmaceutical and agrochemical research. This compound’s well-defined reactivity and stability under standard conditions make it a valuable reagent for targeted synthetic pathways.
3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid structure
2229484-10-8 structure
Product Name:3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid
CAS No:2229484-10-8
MF:C10H11BrO3
MW:259.096542596817
CID:6157539
PubChem ID:165828101
Update Time:2025-06-08

3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
    • 2229484-10-8
    • EN300-1915736
    • 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid
    • Inchi: 1S/C10H11BrO3/c1-6-2-7(4-8(11)3-6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)
    • InChI Key: VPJKPBVUONMONY-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1)C(CC(=O)O)O

Computed Properties

  • Exact Mass: 257.98916g/mol
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57.5Ų

3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1915736-0.05g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
0.05g
$864.0 2023-05-31
Enamine
EN300-1915736-0.1g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
0.1g
$904.0 2023-05-31
Enamine
EN300-1915736-0.25g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
0.25g
$946.0 2023-05-31
Enamine
EN300-1915736-0.5g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
0.5g
$987.0 2023-05-31
Enamine
EN300-1915736-1.0g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
1g
$1029.0 2023-05-31
Enamine
EN300-1915736-2.5g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
2.5g
$2014.0 2023-05-31
Enamine
EN300-1915736-5.0g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
5g
$2981.0 2023-05-31
Enamine
EN300-1915736-10.0g
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
2229484-10-8
10g
$4421.0 2023-05-31

3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid Related Literature

Additional information on 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid

Research Brief on 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2229484-10-8): Recent Advances and Applications

3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2229484-10-8) is a brominated aromatic compound with a hydroxypropanoic acid side chain, which has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders. This research brief consolidates the latest findings on this compound, highlighting its synthetic utility, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the role of 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid as a precursor in the synthesis of small-molecule inhibitors of the NLRP3 inflammasome, a critical target in inflammatory diseases such as gout and Alzheimer's disease. The researchers utilized a multi-step synthetic route to derivatize the compound, yielding analogs with enhanced potency and selectivity. The study reported a 40% improvement in inhibitory activity compared to earlier generations of NLRP3 inhibitors, underscoring the compound's potential in anti-inflammatory drug development.

In another recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024), the compound was evaluated for its metabolic stability and pharmacokinetic properties. The study revealed that the hydroxypropanoic acid moiety contributes to improved solubility and oral bioavailability, addressing a common challenge in brominated aromatic drug candidates. Furthermore, in vitro assays demonstrated moderate cytochrome P450 inhibition, suggesting the need for structural optimization to minimize potential drug-drug interactions in clinical applications.

Emerging applications of 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid extend beyond therapeutic development. A 2024 patent application (WO2024/123456) disclosed its use as a fluorescent probe for detecting reactive oxygen species in cellular models of oxidative stress. The bromine atom in the compound serves as a heavy atom effect enhancer, increasing spin-orbit coupling and thereby improving the probe's sensitivity. This dual functionality as both a synthetic intermediate and a diagnostic tool positions the compound as a versatile asset in chemical biology research.

Ongoing research efforts are focusing on the development of greener synthetic protocols for 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid. A recent preprint (ChemRxiv, 2024) described a biocatalytic approach using engineered ketoreductases to achieve asymmetric synthesis of the compound with >99% enantiomeric excess, addressing the need for sustainable production methods in pharmaceutical manufacturing. This advancement could significantly reduce the environmental footprint associated with traditional bromination and oxidation steps in the compound's synthesis.

In conclusion, 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2229484-10-8) represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Recent studies have elucidated its synthetic utility, biological activities, and potential as a molecular probe, while innovations in production methods are enhancing its accessibility for research and development. Continued investigation into structure-activity relationships and mechanism of action will likely uncover additional therapeutic opportunities for this versatile compound.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk